Cas no 328254-94-0 (N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-chloro-5-nitrobenzamide)

• Product Name: N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-chloro-5-nitrobenzamide
• CAS No: 328254-94-0
• MF: C₂₀H₁₂ClN₃O₄
• MW: 393.779983520508
• CID: 5849849
• PubChem ID: 1372472
• Update Time: 2025-07-17

N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-chloro-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(benzo[d]oxazol-2-yl)phenyl)-2-chloro-5-nitrobenzamide
• Benzamide, N-[4-(2-benzoxazolyl)phenyl]-2-chloro-5-nitro-
• SR-01000415763
• SR-01000415763-1
• F0817-0196
• CHEMBL2325783
• EU-0036398
• 328254-94-0
• AB01231011-02
• Oprea1_510432
• NCGC00310445-01
• N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-chloro-5-nitrobenzamide
• AKOS001608631

• Inchi： 1S/C20H12ClN3O4/c21-16-10-9-14(24(26)27)11-15(16)19(25)22-13-7-5-12(6-8-13)20-23-17-3-1-2-4-18(17)28-20/h1-11H,(H,22,25)
• InChI Key： KEZXHDXKUKBXKJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NC3=CC=CC=C3O2)C=C1)(=O)C1=CC([N+]([O-])=O)=CC=C1Cl

Computed Properties

• Exact Mass: 393.0516336g/mol
• Monoisotopic Mass: 393.0516336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.471±0.06 g/cm3(Predicted)
• Boiling Point: 492.7±45.0 °C(Predicted)
• pka: 11.27±0.70(Predicted)

Additional information on N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-chloro-5-nitrobenzamide

Introduction to N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-chloro-5-nitrobenzamide (CAS No. 328254-94-0)

N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-chloro-5-nitrobenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 328254-94-0, represents a unique molecular structure that combines a benzoxazole moiety with a nitro-substituted benzamide. Such structural features make it a promising candidate for further exploration in medicinal chemistry, particularly in the design of novel therapeutic agents.

The benzoxazole ring is a key pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In the case of N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-chloro-5-nitrobenzamide, the presence of this ring system suggests potential interactions with proteins involved in various cellular processes. The nitro group, on the other hand, introduces electrophilic properties that can enhance binding affinity and selectivity. This combination of structural elements makes the compound an intriguing subject for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding sites and interaction modes for N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-chloro-5-nitrobenzamide on target proteins. These studies have hinted at its potential utility in addressing various therapeutic challenges, including those related to inflammation and infectious diseases.

In the realm of drug discovery, the synthesis of derivatives of N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-chloro-5-nitrobenzamide has been a focal point for medicinal chemists. By modifying specific functional groups or introducing new moieties, researchers aim to optimize pharmacokinetic properties and enhance therapeutic efficacy. For instance, the substitution of the nitro group with other electron-withdrawing or donating groups can significantly alter the compound's reactivity and binding characteristics. Such modifications are often guided by high-throughput screening data and structure-activity relationship (SAR) studies.

The benzoxazole moiety in N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-chloro-5-nitrobenzamide also offers opportunities for further functionalization. Researchers have explored various strategies to derivatize this ring system, including methylation, hydroxylation, and carboxylation. These modifications can lead to compounds with enhanced solubility, bioavailability, and metabolic stability. Additionally, the phenyl ring attached to the benzoxazole core provides a scaffold for further diversification, allowing for the creation of libraries of compounds with tailored biological activities.

The potential applications of N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-chloro-5-nitrobenzamide extend across multiple therapeutic areas. Preliminary studies have suggested its relevance in the development of anti-inflammatory agents, where its ability to modulate inflammatory pathways could be exploited. Furthermore, its structural features may make it suitable for addressing neurological disorders by interacting with specific neurotransmitter receptors or enzymes. The compound's dual functionality also hints at its potential use in antiviral and anticancer therapies.

The synthesis of N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-chloro-5-nitrobenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions between appropriately substituted benzamides and 1H-benzoxazole derivatives under controlled conditions. The introduction of the chloro and nitro substituents often involves halogenation and nitration techniques, respectively. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions can also be employed to enhance reaction efficiency and selectivity.

In conclusion, N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-chloro-5-nitrobenzamide(CAS No. 328254-94-0) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements positions it as a valuable tool for developing novel therapeutics targeting various diseases. Continued exploration into its synthetic pathways and biological activities will likely yield important insights into its therapeutic utility.